Cas no 858679-68-2 (Benzenamine, 4-[2-(diethylamino)ethoxy]-3-methoxy-N-methyl-)

• Product name: Benzenamine, 4-[2-(diethylamino)ethoxy]-3-methoxy-N-methyl-
• CAS No: 858679-68-2
• MF: C₁₄H₂₄N₂O₂
• MW: 252.35256
• CID: 1842351
• PubChem ID: 69904174

Benzenamine, 4-[2-(diethylamino)ethoxy]-3-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[2-(diethylamino)ethoxy]-3-methoxy-N-methyl-
• 858679-68-2
• SCHEMBL6811201

• Inchi： InChI=1S/C14H24N2O2/c1-5-16(6-2)9-10-18-13-8-7-12(15-3)11-14(13)17-4/h7-8,11,15H,5-6,9-10H2,1-4H3
• InChI Key： JMUXDUPXAGZAPK-UHFFFAOYSA-N
• SMILES： CCN(CC)CCOC1=C(C=C(C=C1)NC)OC

Computed Properties

• Exact Mass: 252.183778013g/mol
• Monoisotopic Mass: 252.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 33.7Ų